Cas no 1119452-84-4 (8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid)
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- STK503817
- T2131
- 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinoline-13-carboxylic acid
- 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid
-
- Inchi: 1S/C18H15NO3/c20-17-14-8-4-3-7-13(14)15(18(21)22)16-12-6-2-1-5-11(12)9-10-19(16)17/h1-8,15-16H,9-10H2,(H,21,22)
- InChI Key: NALYKCAPMIMICB-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C(=O)O)C2C3C=CC=CC=3CCN21
Computed Properties
- Exact Mass: 293.105
- Monoisotopic Mass: 293.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O020935-100mg |
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | O020935-250mg |
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | O020935-500mg |
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 500mg |
$ 600.00 | 2022-06-03 | ||
| Chemenu | CM262156-1g |
8-Oxo-6,8,13,13a-tetrahydro-5H-isoquinolino[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 97% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM262156-5g |
8-Oxo-6,8,13,13a-tetrahydro-5H-isoquinolino[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 97% | 5g |
$*** | 2023-04-03 | |
| A2B Chem LLC | AI08917-500mg |
8-Oxo-5,8,13,13a-tetrahydro-6h-isoquino[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | >95% | 500mg |
$523.00 | 2024-04-20 | |
| A2B Chem LLC | AI08917-1g |
8-Oxo-5,8,13,13a-tetrahydro-6h-isoquino[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | >95% | 1g |
$578.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1410021-250mg |
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 98% | 250mg |
¥1382.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1410021-1g |
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline-13-carboxylic acid |
1119452-84-4 | 98% | 1g |
¥3744.00 | 2024-08-09 |
8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid
Comprehensive Overview of 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid (CAS No. 1119452-84-4)
The compound 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid (CAS No. 1119452-84-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate isoquinoline backbone, which is a common scaffold in medicinal chemistry due to its versatility in drug design. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the development of novel therapeutics.
In recent years, the demand for specialty chemicals like 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid has surged, driven by advancements in drug discovery and precision medicine. This compound's carboxylic acid functional group enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. Its CAS No. 1119452-84-4 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in global supply chains.
The rise of AI-driven drug discovery has further amplified interest in such compounds. Computational models often highlight isoquinoline derivatives for their binding affinity to biological targets, and 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid is no exception. Its potential role in modulating enzyme activity or receptor interactions aligns with current trends in personalized therapeutics, a hot topic in both academic and industrial circles.
From a synthetic chemistry perspective, the compound's tetrahydro-isoquinoline core offers opportunities for stereoselective modifications, a key focus area for researchers aiming to improve drug efficacy and reduce side effects. Its oxo group at the 8-position introduces additional polarity, which can influence solubility and bioavailability—critical factors in formulation science. These attributes make it a subject of ongoing studies in ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity).
Environmental and green chemistry considerations are also shaping the discourse around such compounds. Innovations in catalytic synthesis and solvent-free reactions are being explored to produce 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid more sustainably. This aligns with the broader industry shift toward eco-friendly manufacturing, a priority for stakeholders across the life sciences sector.
In summary, 8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid (CAS No. 1119452-84-4) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from drug development to material science—underscore its relevance in contemporary research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemistry initiatives.
1119452-84-4 (8-Oxo-5,8,13,13a-tetrahydro-6H-isoquino-3,2-aisoquinoline-13-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)